Cas no 290297-35-7 (3-Pyridinamine, 4-(2-methylphenyl)-6-(4-morpholinyl)-)

3-Pyridinamine, 4-(2-methylphenyl)-6-(4-morpholinyl)- structure
290297-35-7 structure
Product Name:3-Pyridinamine, 4-(2-methylphenyl)-6-(4-morpholinyl)-
CAS No:290297-35-7
MF:C16H19N3O
MW:269.341563463211
CID:1437958
PubChem ID:15486051
Update Time:2025-04-20

3-Pyridinamine, 4-(2-methylphenyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine, 4-(2-methylphenyl)-6-(4-morpholinyl)-
    • 6-Morpholin-4-yl-4-o-tolyl-pyridin-3-ylamine
    • SCHEMBL4675475
    • 6-Morpholino-4-(o-tolyl)pyridin-3-amine
    • 290297-35-7
    • 6-Morpholin-4-yl-4-o-tolyl-pvridin-3-yl-amine
    • XVPCAVONYGWVIH-UHFFFAOYSA-N
    • 6-morpholin-4-yl-4-o-tolyl-pyridin-3-yl-amine
    • Inchi: 1S/C16H19N3O/c1-12-4-2-3-5-13(12)14-10-16(18-11-15(14)17)19-6-8-20-9-7-19/h2-5,10-11H,6-9,17H2,1H3
    • InChI Key: XVPCAVONYGWVIH-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(C(=CN=2)N)C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 269.15297
  • Monoisotopic Mass: 269.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.4Ų

Experimental Properties

  • PSA: 51.38
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